1,3-Dimethyl-5-(pyridin-3-yloxy)-1h-pyrazol-4-amine

• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol
• IUPAC Name: 1,3-dimethyl-5-pyridin-3-yloxypyrazol-4-amine
• InChI: InChI=1S/C10H12N4O/c1-7-9(11)10(14(2)13-7)15-8-4-3-5-12-6-8/h3-6H,11H2,1-2H3
• InChI Key: NGYSCRDBGDVWHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1N)OC2=CN=CC=C2)C

Description

1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine is a pyrazole-based compound featuring a 1,3-dimethyl-substituted pyrazole core with an amine group at position 4 and a pyridin-3-yloxy substituent at position 5. Its dihydrochloride salt form (1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine dihydrochloride) is noted for enhanced solubility, a common strategy to improve bioavailability in pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine typically involves the reaction of 1,3-dimethyl-5-pyrazolone with pyridin-3-ol under specific conditions. The reaction is often carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyridin-3-yloxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as fluorescence

Mechanism of Action

The mechanism of action of 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects .

Comparison with Similar Compounds

1,3-Dimethyl-5-(piperidin-1-yl)-1H-pyrazol-4-amine

• Key Difference : The pyridin-3-yloxy group is replaced with a piperidin-1-yl substituent.
• Impact : The aliphatic piperidine ring increases hydrophilicity compared to the aromatic pyridinyloxy group. This substitution may enhance solubility in polar solvents but reduce aromatic π-π stacking interactions in biological targets .

1,3-Dimethyl-5-morpholino-1H-pyrazol-4-amine

• Key Difference: Position 5 bears a morpholino group (a six-membered ring containing oxygen and nitrogen).
• Impact: Morpholino groups are electron-rich and may improve metabolic stability compared to pyridinyloxy groups.

5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine

• Key Difference : Position 5 has a phenyl group, and position 3 has a trifluoromethyl (CF₃) substituent.
• Impact : The CF₃ group is strongly electron-withdrawing, altering the electronic environment of the pyrazole ring. This compound has demonstrated antimycobacterial activity, suggesting that substituent electronegativity at position 3 significantly influences biological activity .

Variations in Core Structure and Substituent Positions

3-Methyl-1-(pyrimidin-5-yl)-1H-pyrazol-4-amine

• Key Difference : A pyrimidine ring replaces the pyridine moiety, and the substituent is at position 1 instead of 5.
• The methyl group at position 3 may reduce steric hindrance compared to the 1,3-dimethyl configuration in the target compound .

3-(Pyridin-3-yl)-1H-pyrazol-5-amine

• Key Difference : A pyridin-3-yl group is at position 3, and the amine is at position 5.
• Spectral data (e.g., 1H-NMR δ 4.39 for NH₂ and δ 7.81–8.81 for aromatic protons) highlight distinct electronic environments compared to the target compound .

Complex Heterocyclic Hybrids

4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine

• Key Difference: A fused thieno-pyrimidine system replaces the pyridinyloxy group.
• Impact : The extended π-conjugation may enhance binding to hydrophobic pockets in enzymes or receptors. This compound’s synthesis involves Vilsmeier–Haack formylation and cyclization, indicating more complex synthetic requirements compared to the target compound .

Comparative Data Table

Compound Name	Substituent at Position 5	Key Substituents (Positions)	Molecular Weight (g/mol)	Notable Properties
1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine	Pyridin-3-yloxy	1,3-dimethyl, 4-amine	~249.3 (free base)	High solubility (dihydrochloride salt form)
1,3-Dimethyl-5-(piperidin-1-yl)-1H-pyrazol-4-amine	Piperidin-1-yl	1,3-dimethyl, 4-amine	~238.3	Enhanced hydrophilicity
1,3-Dimethyl-5-morpholino-1H-pyrazol-4-amine	Morpholino	1,3-dimethyl, 4-amine	~240.3	Metabolic stability
5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine	Phenyl	3-CF₃, 4-amine	~241.2	Antimycobacterial activity
3-Methyl-1-(pyrimidin-5-yl)-1H-pyrazol-4-amine	Pyrimidin-5-yl	3-methyl, 4-amine	~176.2	Increased basicity

Key Findings and Implications

Salt Forms : The dihydrochloride salt of the target compound improves aqueous solubility, a critical factor for drug development .

Biological Activity

1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine, also known by its CAS number 1240528-97-5, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anticancer properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C11H12N4O
• Molecular Weight : 232.24 g/mol
• CAS Number : 1240528-97-5

Biological Activity Overview

Research indicates that compounds related to 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine exhibit a variety of biological activities, particularly in the realm of cancer treatment. The following sections detail specific activities and findings.

The compound is believed to exert its anticancer effects through several mechanisms:

• Inhibition of Cell Proliferation : Studies have shown that it can inhibit the proliferation of various cancer cell lines.
• Induction of Apoptosis : Flow cytometry assays indicate that the compound induces apoptosis in cancer cells in a dose-dependent manner .
• Targeting Specific Pathways : It may inhibit pathways critical for tumor growth and survival, such as the VEGFR pathway .

Case Studies

A notable study assessed the cytotoxic effects of 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine on human cancer cell lines. The results were as follows:

Cell Line	CC50 (µM)	Reference Compound (CC50 µM)
MCF-7 (Breast Cancer)	58.44	Doxorubicin (CC50 = 45 µM)
HT29 (Colorectal Cancer)	99.87	Cisplatin (CC50 = 47 µM)
A549 (Lung Cancer)	129.41	Fluorouracil (CC50 = 381 µM)

These findings suggest that 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine may be more effective than traditional chemotherapeutic agents in certain contexts .

Comparative Biological Activity

Comparative studies with other pyrazole derivatives have highlighted the unique potency of this compound:

Compound Name	IC50 (nM)	Activity Type
1,2,4-Oxadiazole Derivative	20	HDAC Inhibition
1,3-Dimethyl-Pyrazole	30	Antiproliferative
1,3-Dimethyl-5-(pyridin...)	58	Induces Apoptosis

This table illustrates that while there are other potent compounds, the specific activity profile of 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine is noteworthy for its dual role in both inhibiting proliferation and inducing apoptosis .